methyl 3-(N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)sulfamoyl)-4-methoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 3-(N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)sulfamoyl)-4-methoxybenzoate is a useful research compound. Its molecular formula is C18H26N2O7S2 and its molecular weight is 446.53. The purity is usually 95%.
BenchChem offers high-quality methyl 3-(N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)sulfamoyl)-4-methoxybenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 3-(N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)sulfamoyl)-4-methoxybenzoate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Palladium-Catalyzed CH Functionalization
The compound is involved in palladium-catalyzed CH functionalization processes, indicating its utility in complex organic synthesis methods. This reaction is part of a broader strategy to create oxindoles, a compound class with significant pharmaceutical relevance, utilizing Buchwald's and Hartwig's methodologies. Such processes are crucial for medicinal chemistry synthesis, especially in developing serine palmitoyl transferase enzyme inhibitors (Magano, Kiser, Shine, & Chen, 2014).
Alkylation and Oxidation Reactions
Research has explored the compound's role in alkylation and oxidation reactions, specifically in the selective oxidation of the sulfide moiety. This study showcases the compound's versatility in undergoing transformations, which are key in developing new chemical entities with potential applications in various fields, including pharmaceuticals and materials science (Ohkata, Takee, & Akiba, 1985).
Solvent Influence on Sulfoxide Thermolysis
The influence of solvents on the regioselectivity of sulfoxide thermolysis involving the compound has been investigated, demonstrating the intricate effects solvents have on chemical reactions. Understanding such solvent influences is vital for optimizing reaction conditions in synthetic chemistry, particularly for achieving desired outcomes in complex syntheses (Bänziger, Klein, & Rihs, 2002).
Antimicrobial and Molluscicidal Activity
The compound has been studied for its biological activity, showing antimicrobial and molluscicidal effects. This aspect, although touching upon biological applications, emphasizes the compound's potential as a lead structure in developing agents for controlling pests and pathogens (Orjala, Erdelmeier, Wright, Rali, & Sticher, 1993).
Methanol Production from Aromatic Acids
Research on the compound's role in microbial metabolism, specifically in the production of methanol from aromatic acids, highlights its importance in understanding microbial degradation pathways. Such studies are crucial for environmental science, especially in bioremediation and the natural cycling of organic compounds (Donnelly & Dagley, 1980).
properties
IUPAC Name |
methyl 3-[[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]sulfamoyl]-4-methoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O7S2/c1-26-16-4-3-13(18(21)27-2)11-17(16)29(24,25)19-14-5-8-20(9-6-14)15-7-10-28(22,23)12-15/h3-4,11,14-15,19H,5-10,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAQHLMHGWRRWKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)OC)S(=O)(=O)NC2CCN(CC2)C3CCS(=O)(=O)C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O7S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.